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Compound of Interest

Compound Name: Dihydroresveratrol 3-O-glucoside

Cat. No.: B8249517

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroresveratrol 3-O-glucoside, a naturally occurring glucoside of dihydroresveratrol, is
emerging as a promising bioactive compound for applications in cosmetology and dermatology.
This document provides detailed application notes and protocols for researchers and drug
development professionals interested in evaluating its efficacy and mechanisms of action.
Dihydroresveratrol 3-O-glucoside has demonstrated significant potential in skin lightening,
antioxidant protection, and anti-inflammatory effects, making it a valuable ingredient for
advanced skincare formulations.

Physicochemical Properties
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Property Value

) 3-Hydroxy-5-[2-(4-hydroxyphenyl)ethyl]phenyl (-
Chemical Name
D-glucopyranoside

Molecular Formula C20H240s
Molecular Weight 392.4 g/mol
CAS Number 100432-87-9
Appearance Powder

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, Acetone.

Applications in Cosmetology and Dermatology

Dihydroresveratrol 3-O-glucoside offers a multi-faceted approach to skin health and
aesthetics, primarily through its potent biological activities.

Skin Lightening and Hyperpigmentation Control

Dihydroresveratrol 3-O-glucoside is a highly effective inhibitor of melanogenesis, the
process responsible for pigment production in the skin.

Quantitative Data:
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Assay Compound Result Reference
Melanogenesis )
L Dihydroresveratrol 3- ~40-fold more potent
Inhibition in B16F0 ) - )
O-glucoside than kojic acid
Melanoma Cells
_ ] 25.5 pM significantly
Effective Dihydroresveratrol 3- )
) ) reduced melanin [2]
Concentration O-glucoside
content
Mushroom Tyrosinase  Resveratrol (related
o 57.05 pg/mL [3]
Inhibition (ICso) compound)
Mushroom Tyrosinase
Resveratrol Analog 'D'  28.66 pug/mL [3]

Inhibition (ICso)

Mechanism of Action: The skin lightening effects of Dihydroresveratrol 3-O-glucoside are
attributed to its ability to inhibit the activity of tyrosinase, a key enzyme in melanin synthesis.[3]
[4] Furthermore, its parent compound, dihydroresveratrol, has been shown to downregulate the
expression of melanogenesis-related proteins such as MITF, CREB, and tyrosinase.[5][6]

Signaling Pathway for Melanogenesis Inhibition:
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Dihydroresveratrol 3-O-glucoside Action
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Dihydroresveratrol Action
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Dihydroresveratrol Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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